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Compound of Interest

Compound Name: Einecs 286-938-3

Cat. No.: B15186882

Essential Safety Protocols for Handling EINECS
286-938-3

Immediate Safety and Logistical Information for [(2R,3S,5R)-2-[[bis(4-methoxyphenyl)-
phenylmethoxy]methyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] (2-chlorophenyl)
hydrogen phosphate

The substance identified by EINECS number 286-938-3 is chemically known as [(2R,3S,5R)-2-
[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]
(2-chlorophenyl) hydrogen phosphate[1]. At present, a specific Safety Data Sheet (SDS) for
this compound is not publicly available. The SDS is the primary source of detailed safety and
handling information. Therefore, it is imperative to obtain the SDS from the chemical
manufacturer or supplier before handling this substance.

In the absence of a specific SDS, a conservative approach based on established laboratory
safety principles for handling chemicals of unknown toxicity is required. The following guidance
represents the minimum personal protective equipment (PPE) and safety procedures that
should be followed. This information is not a substitute for the specific recommendations that
would be provided in an SDS.

Minimum Recommended Personal Protective
Equipment
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The following table summarizes the minimum PPE for handling EINECS 286-938-3 in a
laboratory setting. This is based on general best practices for handling potentially hazardous
chemicals.
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Body Part

Personal Protective
Equipment

Specifications and Purpose

Eyes/Face

Safety Goggles or Face Shield

Must be ANSI Z87.1 compliant.
Protects against splashes and
airborne particles. A face
shield should be used in
addition to goggles when there
is a significant risk of

splashing.

Hands

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
generally recommended for
handling organic chemicals.
The specific glove material and
thickness should be chosen
based on the chemical's
properties, which would be
detailed in the SDS. Always
inspect gloves for tears or

degradation before use.

Body

Laboratory Coat

A flame-resistant lab coat that
fully covers the arms is
essential to protect skin and

clothing from spills.

Respiratory

Fume Hood or Respirator

All handling of this substance
should be conducted in a
certified chemical fume hood to
minimize inhalation exposure.
If a fume hood is not available
or if aerosolization is likely, a
NIOSH-approved respirator
with appropriate cartridges for
organic vapors should be

used.

Feet

Closed-Toed Shoes

Shoes should be made of a

non-porous material to protect
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against spills.

Experimental Protocols: Donning and Doffing PPE

Properly putting on (donning) and taking off (doffing) PPE is critical to prevent contamination.

Donning Procedure:

Lab Coat: Put on the lab coat and fasten it completely.

Respirator (if required): Perform a fit check to ensure a proper seal.

Eye and Face Protection: Put on safety goggles and a face shield if necessary.

Gloves: Don gloves, ensuring they overlap the cuffs of the lab coat.

Doffing Procedure (to be performed in a designated area):

Gloves: Remove gloves by peeling them off from the cuff, turning them inside out. Dispose of
them in a designated waste container.

Lab Coat: Remove the lab coat by folding it inward, avoiding contact with the exterior.

Eye and Face Protection: Remove goggles and face shield.

Respirator (if used): Remove the respirator.

Hand Hygiene: Wash hands thoroughly with soap and water.

Operational Workflow for Safe Handling and
Disposal

The following diagram illustrates the logical flow for safely managing EINECS 286-938-3 in a
laboratory setting, emphasizing the critical step of obtaining and reviewing the Safety Data
Sheet.
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Disposal Plan: In the absence of a specific SDS, all waste generated from handling EINECS
286-938-3, including contaminated PPE and empty containers, should be treated as hazardous
waste. It must be collected in properly labeled, sealed containers and disposed of through your
institution's environmental health and safety office in accordance with local, state, and federal
regulations. Do not dispose of this chemical down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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